Cas no 1075260-66-0 (tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride)

• Product Name: tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride
• CAS No: 1075260-66-0
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD11101394
• CID: 836259
• PubChem ID: 44828651
• Update Time: 2025-05-22

tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (pyrrolidin-3-ylmethyl)carbamate hydrochloride
• (S)-tert-Butyl pyrrolidin-3-ylmethylcarbamate hydrochloride
• Carbamic acid, N-[(3S)-3-pyrrolidinylmethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl N-[[(3S)-pyrrolidin-3-yl]methyl]carbamate,hydrochloride
• S-3-(BOC-AMINOMETHYL)-PYRROLIDINE-HCl
• (S)-3-N-BOC-AMINOMETHYL PYRROLIDINE HCL
• tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride
• (S)-3-N-Boc-aminomethylpyrrolidine hydrochloride
• Carbamic acid, (3-pyrrolidinylmethyl)-, 1,1-dimethylethyl ester, (S)- (9CI)
• SB10244
• BC688119
• AX8220544
• AB0043967
• ST2401697
• X8844
• (S)-3-N
• (S);-tert-Butyl (pyrrolidin-3
• CS-0047921
• (S)-tert-Butyl(pyrrolidin-3-ylmethyl)carbamatehydrochloride
• tert-Butyl {[(3S)-pyrrolidin-3-yl]methyl}carbamate--hydrogen chloride (1/1)
• TERT-BUTYL N-[(3S)-PYRROLIDIN-3-YLMETHYL]CARBAMATE HYDROCHLORIDE
• DTXSID00660820
• (S)-3-N-Boc-aminomethyl pyrrolidine hydrochloride
• AKOS015898075
• (S)-Pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester hydrochloride
• tert-butyl N-[[(3S)-pyrrolidin-3-yl]methyl]carbamate;hydrochloride
• 2-Methyl-2-propanyl [(3S)-3-pyrrolidinylmethyl]carbamate hydrochloride (1:1)
• S-3-(Boc-aminomethyl)-pyrrolidine hydrochloride
• MFCD11101394
• AS-38251
• 1075260-66-0

• MDL： MFCD11101394
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-7-8-4-5-11-6-8;/h8,11H,4-7H2,1-3H3,(H,12,13);1H/t8-;/m0./s1
• InChI Key： WEUDEPABMRKFFT-QRPNPIFTSA-N
• SMILES： Cl.O(C(NC[C@@H]1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.12900
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 53.85000
• LogP: 2.45580

tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride

Comprehensive Overview of tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride (CAS No. 1075260-66-0)

The compound tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride (CAS No. 1075260-66-0) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a pyrrolidine ring and a tert-butyl carbamate group, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and neuroactive compounds. With the growing demand for enantiomerically pure intermediates, this compound has gained significant attention in both academic and industrial settings.

One of the key reasons for the popularity of tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride is its role in the synthesis of biologically active molecules. Researchers often search for "chiral pyrrolidine derivatives" or "carbamate-protected amines" to find suitable intermediates for their projects. The (3S)-pyrrolidin-3-yl moiety is particularly noteworthy, as it is a common structural motif in many FDA-approved drugs targeting neurological disorders and cardiovascular diseases.

In recent years, the pharmaceutical industry has shown increasing interest in "green chemistry approaches" for synthesizing such intermediates. Many scientists are exploring eco-friendly methods to produce tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride with higher yields and lower environmental impact. This aligns with the global trend toward sustainable pharmaceutical manufacturing and the reduction of hazardous waste in chemical processes.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, are frequently discussed in research forums. Questions like "how to handle hygroscopic pharmaceutical intermediates" or "storage conditions for carbamate derivatives" reflect practical concerns among laboratory technicians and process chemists. Proper handling of tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride is crucial to maintain its purity and reactivity in subsequent synthetic steps.

From a medicinal chemistry perspective, the pyrrolidine ring system in this compound offers significant advantages. Its conformational rigidity and ability to form hydrogen bonds make it an ideal scaffold for drug design. Pharmaceutical researchers often investigate "pyrrolidine-based drug candidates" or "strategies for N-protection in heterocyclic amines" when working with similar structures. The tert-butyloxycarbonyl (Boc) protecting group in this compound provides excellent stability during synthetic transformations while allowing for mild deprotection conditions.

Analytical characterization of tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's enantiomeric purity and structural integrity. Quality control laboratories frequently search for "chiral analysis methods for pharmaceutical intermediates" or "spectroscopic data for carbamate derivatives" to ensure accurate characterization of such materials.

The global market for chiral intermediates like tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride continues to expand, driven by the growing demand for enantiomerically pure drugs. Pharmaceutical companies are increasingly outsourcing the production of such specialized intermediates to contract research organizations with expertise in asymmetric synthesis. This trend has led to increased online searches for "reliable suppliers of chiral building blocks" and "custom synthesis of pyrrolidine derivatives."

In conclusion, tert-butyl N-{[(3S)-pyrrolidin-3-yl]methyl}carbamate hydrochloride (CAS No. 1075260-66-0) represents an important class of chiral intermediates with broad applications in medicinal chemistry. Its structural features and synthetic versatility make it a valuable tool for researchers developing new therapeutic agents. As the pharmaceutical industry continues to emphasize the importance of stereochemistry in drug development, compounds like this will remain in high demand for both discovery and process chemistry applications.